4-ethoxy-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C21H22N2O4/c1-3-27-17-7-4-14(5-8-17)20(24)22-11-10-16-12-15-6-9-18(26-2)13-19(15)23-21(16)25/h4-9,12-13H,3,10-11H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: YKTACGAFSNDIAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCC2=CC3=C(C=C(C=C3)OC)NC2=O
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

4-ethoxy-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as EK-16 and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of EK-16 is not fully understood. However, it has been suggested that EK-16 may exert its antitumor activity by inducing apoptosis in cancer cells. It has also been suggested that EK-16 may inhibit viral replication by interfering with viral DNA synthesis.
Biochemical and Physiological Effects
EK-16 has been shown to have low toxicity in vitro and in vivo studies. It has also been reported to have good solubility in water and organic solvents. In addition, EK-16 has been shown to have good stability under various conditions.

Advantages and Limitations for Lab Experiments

One advantage of using EK-16 in lab experiments is its potential therapeutic applications in cancer and viral diseases. Another advantage is its low toxicity and good solubility. However, one limitation is the lack of understanding of its exact mechanism of action.

Future Directions

There are several future directions for EK-16 research. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential applications in other diseases, such as autoimmune diseases and neurodegenerative diseases. Additionally, future studies could focus on optimizing the synthesis method of EK-16 to improve its yield and purity.

Synthesis Methods

The synthesis of 4-ethoxy-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide has been reported in literature using different methods. One of the methods involves the condensation of 4-ethoxybenzoyl chloride with 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde in the presence of triethylamine. The resulting product is then treated with ethylamine to obtain EK-16.

Scientific Research Applications

EK-16 has been studied for its potential therapeutic applications in various scientific research studies. One study reported its antitumor activity against human cancer cell lines, including breast, lung, and colon cancer cells. Another study reported its antiviral activity against herpes simplex virus type 1 and type 2.